1,2-dimethyl-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)-1H-imidazole-4-sulfonamide
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Description
1,2-dimethyl-N-(2-(4-phenyl-1H-pyrazol-1-yl)ethyl)-1H-imidazole-4-sulfonamide is a useful research compound. Its molecular formula is C16H19N5O2S and its molecular weight is 345.42. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Applications
Research has demonstrated that novel heterocyclic compounds containing a sulfonamido moiety exhibit significant antibacterial activity. These compounds are synthesized through reactions that yield various heterocyclic derivatives, including pyrazole and oxazole derivatives, which are then tested for their antibacterial efficacy. For instance, a study found that eight newly synthesized compounds displayed high antibacterial activities, highlighting the potential of these compounds in developing new antibacterial agents (Azab, Youssef, & El‐Bordany, 2013).
Enzyme Inhibitory Applications
Sulfonamide derivatives have been extensively studied for their enzyme inhibitory properties, particularly against carbonic anhydrase (CA) and acetylcholinesterase (AChE) enzymes. These enzymes are targets for the treatment of various conditions, such as glaucoma, epilepsy, and Alzheimer's disease. For example, a series of pyrazoline benzensulfonamides synthesized and tested for their inhibitory potency against human CA isoenzymes and AChE enzyme exhibited significant inhibitory activity, with low cytotoxicity and high selectivity towards tumor cells, suggesting their potential as therapeutic agents (Ozmen Ozgun et al., 2019).
Anticancer Applications
The development of sulfonamide derivatives has also focused on their anticancer potential. Research into metal complexes of pyrazole-based sulfonamides has shown that these compounds exhibit inhibitory activity against human erythrocyte carbonic anhydrase isozymes I and II, with more effective inhibitory activity compared to acetazolamide, a standard control compound. This indicates their potential use in anticancer therapies (Büyükkıdan et al., 2017).
Antimicrobial and Antioxidant Applications
New sulfonamides synthesized from Ampyrone with different benzene sulfonyl chlorides have shown significant antimicrobial and antioxidant activities. These compounds, characterized by FTIR, 1H NMR, and 13C NMR, demonstrated potent activity against bacterial and fungal strains, as well as free radical scavenging activity, suggesting their application in treating infections and preventing oxidative stress (Badgujar, More, & Meshram, 2017).
Properties
IUPAC Name |
1,2-dimethyl-N-[2-(4-phenylpyrazol-1-yl)ethyl]imidazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H19N5O2S/c1-13-19-16(12-20(13)2)24(22,23)18-8-9-21-11-15(10-17-21)14-6-4-3-5-7-14/h3-7,10-12,18H,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLJDDAXMUMDWOB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CN1C)S(=O)(=O)NCCN2C=C(C=N2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H19N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.